Cas no 2229308-30-7 (3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid
• CAS No: 2229308-30-7
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 6489999
• PubChem ID: 165715003
• Update Time: 2025-06-08

3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid
• 2229308-30-7
• EN300-1976890

• Inchi： 1S/C10H10ClFO3/c1-15-9(10(13)14)4-6-2-7(11)5-8(12)3-6/h2-3,5,9H,4H2,1H3,(H,13,14)
• InChI Key： FZHKQQPCTYIMPE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid

3-(3-Chloro-5-Fluorophenyl)-2-Methoxypropanoic Acid: A Comprehensive Overview

3-(3-Chloro-5-fluorophenyl)-2-methoxypropanoic acid (CAS No. 2229308-30-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro and fluoro substituent on the phenyl ring and a methoxy group on the propanoic acid chain. These functional groups contribute to the compound's distinct properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid can be represented as follows:

C11H11ClFO3. The presence of the chloro and fluoro substituents on the phenyl ring imparts significant electronic effects, which influence the compound's reactivity and stability. The methoxy group on the propanoic acid chain further enhances its solubility and reactivity, making it suitable for a wide range of synthetic transformations.

In the pharmaceutical industry, 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid has shown promise as a building block for the synthesis of novel drugs. Recent studies have explored its potential as an intermediate in the development of anti-inflammatory agents, anticancer drugs, and neuroprotective compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

In addition to its pharmaceutical applications, 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid has also found use in agrochemical research. Researchers have investigated its potential as a precursor for the synthesis of herbicides and fungicides. The unique combination of chloro, fluoro, and methoxy groups provides this compound with properties that make it effective in controlling various plant pathogens. A study published in the Pest Management Science in 2020 demonstrated that derivatives of this compound exhibited high efficacy against several fungal species, making it a promising candidate for further development.

The material science community has also shown interest in 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid. Its unique chemical structure makes it suitable for use as a functional monomer in polymer synthesis. Recent research has focused on incorporating this compound into polymer chains to enhance their thermal stability, mechanical strength, and other desirable properties. A study published in the Journal of Polymer Science: Polymer Chemistry Edition in 2022 reported that polymers containing this monomer exhibited improved thermal stability and mechanical performance compared to conventional polymers.

The synthesis of 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid can be achieved through various routes, depending on the desired scale and purity. One common method involves the reaction of 3-chloro-5-fluorobenzaldehyde with methanol to form the corresponding benzaldehyde methoxymethyl ether, followed by reduction to form the alcohol intermediate. This intermediate is then oxidized to yield the final product. Another approach involves the direct alkylation of 3-chloro-5-fluorobenzaldehyde with an appropriate alkylating agent under controlled conditions.

The purity and quality of 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid are crucial for its successful application in various fields. High-purity samples are typically obtained through recrystallization or chromatographic techniques. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to characterize and verify the purity of this compound.

In conclusion, 3-(3-chloro-5-fluorophenyl)-2-methoxypropanoic acid (CAS No. 2229308-30-7) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure, characterized by chloro, fluoro, and methoxy substituents, contributes to its valuable properties and reactivity. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its significance in various scientific fields.